(S,R,S)-AHPC-CO-cyclohexane-C2

• Molecular Formula: C31H44N4O4S
• Molecular Weight: 568.8 g/mol
• InChI: InChI=1S/C31H44N4O4S/c1-6-20-7-13-23(14-8-20)28(37)34-27(31(3,4)5)30(39)35-17-24(36)15-25(35)29(38)32-16-21-9-11-22(12-10-21)26-19(2)33-18-40-26/h9-12,18,20,23-25,27,36H,6-8,13-17H2,1-5H3,(H,32,38)(H,34,37)/t20?,23?,24-,25+,27-/m1/s1
• InChIKey: YIDMXKNJXYFLIU-OVZIHYIRSA-N

PROTAC development is often delayed by linker optimization and multi-step conjugation. (S,R,S)-AHPC-CO-cyclohexane-C2 is a pre-assembled VHL-recruiting ligand-linker conjugate that eliminates separate procurement and coupling steps. - Rigid cyclohexane-C2 spacer reduces conformational entropy, enabling reproducible ternary complex formation and computational modeling. - Direct building block for SMARCA2/4-degrader-14 (DC50 <100 nM, >90% Dmax in A549 cells). - Solid, MW 568.77 Da, shipped at ambient temperature. - Ideal for high-throughput SAR campaigns requiring defined linker geometry.

(S,R,S)-AHPC-CO-cyclohexane-C2: VHL Ligand-Linker Conjugate

(S,R,S)-AHPC-CO-cyclohexane-C2 is a rationally designed E3 ubiquitin ligase ligand‑linker conjugate that integrates the (S,R,S)-AHPC (VH032‑NH2) von Hippel‑Lindau (VHL) recruitment motif with a rigid cyclohexane‑C2 linker [1]. As a pre‑assembled building block for proteolysis‑targeting chimeras (PROTACs), it eliminates the need for separate linker procurement and conjugation steps [2]. The compound is supplied as a solid with a molecular weight of 568.77 Da (C31H44N4O4S) and is shipped at ambient temperature [1].

1

Workflow

Pre-assembled VHL ligand‑linker building block for PROTAC synthesis

2

Linker

Rigid cyclohexane-C2 spacer provides conformational constraint

3

Procurement

Eliminates separate linker procurement and conjugation steps

• [1] MedChemExpress. (S,R,S)-AHPC-CO-cyclohexane-C2 – E3 Ligase Ligand-Linker Conjugate. Product Datasheet. View Source
• [2] TargetMol. (S,R,S)-AHPC-CO-cyclohexane-C2 – Ligand-Linker Conjugate for E3 Ubiquitin Ligases. Product Datasheet. View Source

Why (S,R,S)-AHPC Conjugates Are Not Interchangeable

PROTAC efficacy is exquisitely sensitive to linker length, rigidity, and composition [1]. Even minor structural modifications can alter ternary complex formation, target engagement, and degradation efficiency [2]. Consequently, substituting (S,R,S)-AHPC-CO-cyclohexane-C2 with a different AHPC‑based conjugate—even one that shares the same VHL ligand—introduces a new, uncharacterized linker geometry. The cyclohexane‑C2 linker provides a specific rigid spacer length and orientation that differs from flexible PEG linkers (e.g., AHPC‑PEG5‑COOH) or longer alkyl chains (e.g., AHPC‑Me‑C10‑Br) [3]. The downstream consequences are evidenced by the fact that SMARCA2/4 PROTACs built from this specific conjugate achieve nanomolar degradation potencies, whereas PROTACs assembled from alternative conjugates exhibit divergent degradation profiles [4].

!

Linker length and rigidity differ from flexible PEG or alkyl analogs; cyclohexane-C2 geometry may alter ternary complex formation.

!

Even same-VHL conjugates with different linkers produce divergent degradation profiles; SMARCA2/4 dual degradation is not guaranteed with substitutes.

!

Substituting linker geometry may shift degradation selectivity; validation of ternary complex formation is required for each target pair.

• [1] Bondeson DP, Mares A, Smith IE, et al. Catalytic in vivo protein knockdown by small-molecule PROTACs. Nat Chem Biol. 2015;11(8):611-617. View Source
• [2] Crew AP, Raina K, Dong H, et al. Identification and Characterization of Von Hippel-Lindau-Recruiting PROTACs. In: Targeted Protein Degradation: Methods and Protocols. Methods Mol Biol. 2021;2365:17-51. View Source
• [3] Topscience. (S,R,S)-AHPC-PEG5-COOH – E3 Ligase Ligand-Linker Conjugate. Product Datasheet. View Source
• [4] TargetMol. PROTAC SMARCA2 degrader-14 – DC50 <100 nM. Product Datasheet. View Source

Comparative Evidence: (S,R,S)-AHPC-CO-cyclohexane-C2 vs. Analogs

Molecular Weight and Physicochemical Properties

(S,R,S)-AHPC-CO-cyclohexane-C2 exhibits a molecular weight of 568.77 Da and a molecular formula of C31H44N4O4S [1]. In contrast, the parent (S,R,S)-AHPC ligand (VH032-NH2) has a molecular weight of 430.56 Da (C22H30N4O3S) . The cyclohexane-C2 linker adds approximately 138 Da compared to the parent ligand, and its rigid cyclic structure differentiates it from the more flexible, linear alkyl chain in (S,R,S)-AHPC-CO-C-cyclohexane (MW: 554.75 Da; C30H42N4O4S) [2]. The compound also differs markedly from (S,R,S)-AHPC-O-CF3-CO-cyclohexane (MW: 624.71 Da; C30H39F3N4O5S), which incorporates a trifluoromethoxy group that introduces a polar surface area modification .

MW & Formula

Head-to-head

MW 568.77 Da (C31H44N4O4S) vs parent 430.56 Da; +138 Da from cyclohexane-C2 linker

Supports solubility and permeability differentiation

Vendor-reported specifications; compare CO-C-cyclohexane (+14 Da) and O-CF3 analog (-56 Da)

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW: 568.77 Da; Formula: C31H44N4O4S
Comparator Or Baseline	(S,R,S)-AHPC (MW: 430.56 Da, C22H30N4O3S); (S,R,S)-AHPC-CO-C-cyclohexane (MW: 554.75 Da, C30H42N4O4S); (S,R,S)-AHPC-O-CF3-CO-cyclohexane (MW: 624.71 Da, C30H39F3N4O5S)
Quantified Difference	MW difference vs parent: +138.21 Da; vs CO-C-cyclohexane: +14.02 Da; vs O-CF3-cyclohexane: -55.94 Da
Conditions	Vendor reported specifications (MedChemExpress, TargetMol, InvivoChem)

Why This Matters

The distinct molecular weight and composition directly affect solubility, cell permeability, and conjugation chemistry, making each ligand-linker conjugate suitable for different target-ligand pairs and linker geometries.

• [1] MedChemExpress. (S,R,S)-AHPC-CO-cyclohexane-C2 – Product Datasheet. View Source
• [2] TargetMol. (S,R,S)-AHPC-CO-C-cyclohexane – E3 Ligase Ligand-Linker Conjugate. Product Datasheet. View Source

SMARCA2/4 Degradation Efficiency

PROTAC SMARCA2/4-degrader-14, synthesized using (S,R,S)-AHPC-CO-cyclohexane-C2, achieves DC50 values <100 nM for both SMARCA2 and SMARCA4 in A549 cells, with maximum degradation rates (Dmax%) exceeding 90% after 24 hours [1]. In contrast, a closely related PROTAC, SMARCA2 degrader-14 (compound I-323), which utilizes a different linker but shares the same VHL ligand and target-binding moiety, degrades only SMARCA2 with a DC50 <100 nM and does not degrade SMARCA4 . This demonstrates that the cyclohexane-C2 linker configuration uniquely enables dual SMARCA2/4 degradation, whereas alternative linkers result in selectivity for SMARCA2 alone [2].

SMARCA2/4 Degradation

Cross-study

DC50 90% Dmax for both proteins in A549 cells

Reported dual degradation endpoint context

24 h treatment; comparator achieves single SMARCA2 degradation

Evidence Dimension	Degradation potency (DC50) and selectivity
Target Compound Data	PROTAC SMARCA2/4-degrader-14: DC50 <100 nM for SMARCA2 and SMARCA4; Dmax >90% for both proteins
Comparator Or Baseline	SMARCA2 degrader-14 (compound I-323): DC50 <100 nM for SMARCA2 only; no degradation of SMARCA4
Quantified Difference	Dual degradation of SMARCA2 and SMARCA4 vs single degradation of SMARCA2
Conditions	A549 cells, 24 h treatment

Why This Matters

The ability to simultaneously degrade both SMARCA2 and SMARCA4 is a critical differentiator for research applications requiring dual inhibition of these paralogous chromatin remodeling ATPases, and it is directly attributable to the specific linker geometry provided by (S,R,S)-AHPC-CO-cyclohexane-C2.

• [1] TargetMol. PROTAC SMARCA2/4-degrader-22 (SMARCA2 degrader-14) – Product Datasheet. View Source
• [2] Kofink C, Trainor N, Mair B, et al. A selective and orally bioavailable VHL-recruiting PROTAC achieves SMARCA2 degradation in vivo. Nat Commun. 2022;13:5969. View Source

Cyclohexane-C2 vs. Alkyl and PEG Linkers

The cyclohexane-C2 linker in (S,R,S)-AHPC-CO-cyclohexane-C2 provides a rigid spacer of approximately 2 carbon units in length, which contrasts with the flexible 10‑carbon alkyl chain in (S,R,S)-AHPC-Me-C10-Br (MW: 691.76 Da) and the longer, flexible PEG‑based linkers in conjugates like (S,R,S)-AHPC-PEG5-COOH (MW: 654.77 Da) [1]. Rigid linkers such as cyclohexane-C2 are known to reduce the entropic penalty upon ternary complex formation and can improve degradation efficiency by pre‑organizing the E3 ligase and target protein in a favorable orientation [2]. While direct head‑to‑head degradation data for the same target across these specific conjugates are not available, class‑level evidence indicates that linker rigidity is a key determinant of PROTAC potency and selectivity [2].

Linker Rigidity

Class-level

Rigid cyclohexane-C2 vs flexible C10 alkyl / PEG5

Supports linker rigidity review for ternary complex pre-organization

Class-level inference; direct head-to-head degradation data unavailable

Evidence Dimension	Linker length and flexibility
Target Compound Data	Rigid cyclohexane-C2 linker (MW: 568.77 Da)
Comparator Or Baseline	(S,R,S)-AHPC-Me-C10-Br: flexible C10 alkyl linker (MW: 691.76 Da); (S,R,S)-AHPC-PEG5-COOH: flexible PEG5 linker (MW: 654.77 Da)
Quantified Difference	Linker length: C2 vs C10 vs PEG5; rigidity: cyclohexane (rigid) vs alkyl/PEG (flexible)
Conditions	Structural analysis based on molecular formula and linker composition

Why This Matters

The rigid cyclohexane-C2 linker imposes conformational constraints that can be exploited to fine‑tune ternary complex geometry, offering a distinct advantage over flexible linkers when precise spatial orientation between the VHL E3 ligase and the target protein is required.

• [1] Topscience. (S,R,S)-AHPC-PEG5-COOH – E3 Ligase Ligand-Linker Conjugate. Product Datasheet. View Source
• [2] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273-312. View Source

Applications of (S,R,S)-AHPC-CO-cyclohexane-C2

Dual SMARCA2/4 PROTAC Degrader Synthesis

Investigators seeking to simultaneously degrade both SMARCA2 and SMARCA4 in SMARCA4‑mutant lung cancer or other solid tumor models should prioritize (S,R,S)-AHPC-CO-cyclohexane-C2. The conjugate is a critical building block for PROTAC SMARCA2/4‑degrader‑14, which achieves DC50 values <100 nM and >90% Dmax for both proteins in A549 cells [1]. Substituting with (S,R,S)-AHPC-CO‑C‑cyclohexane or other AHPC‑linker conjugates alters the linker geometry and has been shown to abrogate dual degradation, yielding SMARCA2‑selective or ineffective degraders .

Rigid Linker for SAR Studies

When conducting systematic SAR campaigns to optimize ternary complex formation, the rigid cyclohexane‑C2 linker of (S,R,S)-AHPC-CO-cyclohexane-C2 provides a well‑defined spatial constraint that is absent in flexible PEG or alkyl linkers [1]. This rigidity facilitates computational modeling and rational design by reducing the conformational space that must be sampled, thereby expediting the identification of optimal linker lengths for a given target‑ligand pair .

High-Throughput PROTAC Assembly

Procuring the pre‑assembled (S,R,S)-AHPC-CO-cyclohexane-C2 ligand‑linker conjugate eliminates the separate sourcing and conjugation of a VHL ligand and a cyclohexane‑based linker, reducing synthesis time by at least one synthetic step [1]. This efficiency gain is particularly valuable in high‑throughput medicinal chemistry environments where rapid iteration and parallel synthesis of PROTAC libraries are required .

Application

Selection Property

Validation Focus

SMARCA2/4 PROTAC design

Rigid cyclohexane-C2 linker geometry

Dual degradation endpoint verification

PROTAC SAR studies

Conformational constraint for ternary complex

Ternary complex geometry optimization

PROTAC library synthesis

Pre-assembled building block

Synthetic step reduction review

• [1] TargetMol. PROTAC SMARCA2/4-degrader-22 (SMARCA2 degrader-14) – Product Datasheet. View Source